Cas no 1451393-36-4 (3,5-Dichloro-4-formylphenylboronic acid)

• Product Name: 3,5-Dichloro-4-formylphenylboronic acid
• CAS No: 1451393-36-4
• MF: C₇H₅BCl₂O₃
• MW: 218.829800367355
• MDL: MFCD16295268
• CID: 4764659
• Update Time: 2026-02-26

3,5-Dichloro-4-formylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-formylphenylboronic acid
• (3,5-Dichloro-4-formylphenyl)boronic acid
• BC001582
• Z1387

• MDL： MFCD16295268
• Inchi： 1S/C7H5BCl2O3/c9-6-1-4(8(12)13)2-7(10)5(6)3-11/h1-3,12-13H
• InChI Key： ISQRJPAWYFKCBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1C=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,5-Dichloro-4-formylphenylboronic acid

Professional Introduction to 3,5-Dichloro-4-formylphenylboronic acid (CAS No. 1451393-36-4)

3,5-Dichloro-4-formylphenylboronic acid, identified by its Chemical Abstracts Service (CAS) number 1451393-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boryl derivative features a phenolic boronic acid structure, characterized by the presence of two chlorine substituents at the 3rd and 5th positions of the benzene ring, and a formyl group at the 4th position. The unique combination of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for various applications.

The boryl group in 3,5-Dichloro-4-formylphenylboronic acid plays a pivotal role in its reactivity and utility. Boronic acids are well-known for their ability to participate in various coupling reactions, most notably the Suzuki-Miyaura cross-coupling, which is a cornerstone of modern organic synthesis. This reaction allows for the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides, providing a powerful tool for constructing complex molecular architectures. The presence of both chlorine substituents and a formyl group in this compound enhances its versatility, enabling further functionalization through nucleophilic addition or condensation reactions.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for pharmaceutical applications. The 3,5-Dichloro-4-formylphenylboronic acid structure has been explored as a key intermediate in the synthesis of biologically active molecules. For instance, studies have demonstrated its utility in generating substituted phenols, which are prevalent motifs in many therapeutic agents. The formyl group serves as an active site for condensation reactions with alcohols or amines, leading to the formation of esters or amides, respectively. These derivatives have shown potential in inhibiting various enzymatic pathways, making them attractive candidates for drug discovery efforts.

The chlorine substituents in 3,5-Dichloro-4-formylphenylboronic acid contribute to its stability under various reaction conditions while also providing handles for further chemical manipulation. For example, they can be selectively removed or modified through metal-catalyzed reactions or nucleophilic substitution processes. This flexibility allows chemists to fine-tune the properties of the resulting compounds, optimizing them for specific biological targets. Additionally, the electron-withdrawing nature of the boryl group and the formyl group can influence the electronic properties of the aromatic ring, affecting its interaction with biological receptors.

One of the most compelling aspects of 3,5-Dichloro-4-formylphenylboronic acid is its potential application in materials science. Boronic acids are known to exhibit self-assembling properties when incorporated into polymers or other materials. This characteristic has led to research into their use as monomers or additives to enhance material properties such as thermal stability or mechanical strength. The specific arrangement of functional groups in this compound could make it particularly effective in creating advanced materials with tailored characteristics. For instance, it has been investigated as a component in cross-linking agents that improve the durability and functionality of hydrogels used in biomedical applications.

The pharmaceutical industry has also shown interest in 3,5-Dichloro-4-formylphenylboronic acid due to its potential as an antiviral or anticancer agent. Boron-containing compounds have been studied extensively for their therapeutic effects, with some demonstrating efficacy against resistant strains of viruses or tumors. The ability to functionalize this compound through various synthetic routes allows researchers to explore multiple drug candidates derived from its core structure. Preclinical studies have begun to explore its efficacy in inhibiting specific viral proteases or kinases that are crucial for disease progression. The results so far have been promising enough to warrant further investigation into its pharmacological potential.

The synthesis of 3,5-Dichloro-4-formylphenylboronic acid involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 4-formylophenol and dichlorobenzene derivatives, chemists can employ palladium-catalyzed cross-coupling reactions to introduce boronic acid functionality while preserving the desired substitution pattern on the aromatic ring. These methods leverage advances in transition-metal catalysis to achieve high yields and selectivity during synthesis. The scalability of these processes is crucial for industrial applications where large quantities of high-purity material are required.

The analytical characterization of 3,5-Dichloro-4-formylphenylboronic acid is equally important to ensure its quality and purity before use in downstream applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy provide detailed structural information about the compound's molecular framework. High-resolution mass spectrometry (HRMS) confirms its molecular weight and detects any impurities that may be present after synthesis or purification steps. Additionally, X-ray crystallography can be employed to determine its solid-state structure if single crystals are obtained during preparation.

In conclusion,3,5-Dichloro-4-formylphenylboronic acid (CAS No. 1451393-36-4) is a multifaceted compound with significant potential across multiple scientific disciplines including pharmaceutical chemistry and materials science. Its unique structural features enable diverse chemical transformations that make it an invaluable building block for drug discovery efforts aimed at developing novel therapeutics against various diseases including viral infections and cancerous conditions where resistance poses major challenges.. Furthermore.,the ongoing research into advanced materials suggests that this compound may play an important role.. As synthetic methodologies continue..to evolve.,the utility..of..such specialized intermediates..is expected..to expand even further.,providing new opportunities..for innovation..and discovery..